Cas no 31199-89-0 (1-Phenyl-3-(5-sulfanyl-1,3,4-thiadiazol-2-yl)urea)

1-Phenyl-3-(5-sulfanyl-1,3,4-thiadiazol-2-yl)urea is a heterocyclic urea derivative featuring a 1,3,4-thiadiazole core with a sulfhydryl (-SH) substituent. This compound is of interest due to its potential as a versatile intermediate in medicinal and agrochemical research. The presence of the thiadiazole ring and sulfhydryl group enhances its reactivity, enabling applications in the synthesis of biologically active molecules, including enzyme inhibitors and antimicrobial agents. Its structural framework allows for further functionalization, making it valuable in the development of novel pharmacophores. The compound exhibits moderate stability under standard conditions, facilitating handling in synthetic workflows. Researchers may explore its utility in designing targeted therapeutics or crop protection agents.
1-Phenyl-3-(5-sulfanyl-1,3,4-thiadiazol-2-yl)urea structure
31199-89-0 structure
Product Name:1-Phenyl-3-(5-sulfanyl-1,3,4-thiadiazol-2-yl)urea
CAS No:31199-89-0
MF:C9H8N4OS2
MW:252.316018104553
MDL:MFCD11226438
CID:5014576
Update Time:2026-02-27

1-Phenyl-3-(5-sulfanyl-1,3,4-thiadiazol-2-yl)urea Chemical and Physical Properties

Names and Identifiers

    • 1-phenyl-3-(5-sulfanyl-1,3,4-thiadiazol-2-yl)urea
    • 1-Phenyl-3-(5-thioxo-4,5-dihydro-[1,3,4]thiadiazol-2-yl)-urea
    • 1-(5-mercapto-[1,3,4]thiadiazol-2-yl)-3-phenylurea
    • BDBM50076361
    • 1-(5-Mercapto-1,3,4-thiadiazol-2-yl)-3-phenylurea
    • N-[(5-Thioxo-4,5-dihydro-1,3,4-thiadiazole)-2-yl]-N'-phenylurea
    • 1-Phenyl-3-(5-sulfanyl-1,3,4-thiadiazol-2-yl)urea
    • MDL: MFCD11226438
    • Inchi: 1S/C9H8N4OS2/c14-7(10-6-4-2-1-3-5-6)11-8-12-13-9(15)16-8/h1-5H,(H,13,15)(H2,10,11,12,14)
    • InChI Key: FZQDTUCHCVJYHU-UHFFFAOYSA-N
    • SMILES: S1C(NN=C1NC(NC1C=CC=CC=1)=O)=S

Computed Properties

  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 326
  • XLogP3: 1.9
  • Topological Polar Surface Area: 123

1-Phenyl-3-(5-sulfanyl-1,3,4-thiadiazol-2-yl)urea Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
abcr
AB425084-1 g
1-Phenyl-3-(5-sulfanyl-1,3,4-thiadiazol-2-yl)urea
31199-89-0
1 g
€542.30 2023-07-18
abcr
AB425084-5 g
1-Phenyl-3-(5-sulfanyl-1,3,4-thiadiazol-2-yl)urea
31199-89-0
5 g
€947.00 2023-07-18
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1192920-1g
1-Phenyl-3-(5-sulfanyl-1,3,4-thiadiazol-2-yl)urea
31199-89-0 98%
1g
¥4819.00 2024-08-02
Chemenu
CM539248-1g
1-Phenyl-3-(5-sulfanyl-1,3,4-thiadiazol-2-yl)urea
31199-89-0 95%+
1g
$494 2023-02-17
abcr
AB425084-1g
1-Phenyl-3-(5-sulfanyl-1,3,4-thiadiazol-2-yl)urea; .
31199-89-0
1g
€542.30 2025-02-14
abcr
AB425084-5g
1-Phenyl-3-(5-sulfanyl-1,3,4-thiadiazol-2-yl)urea; .
31199-89-0
5g
€947.00 2025-02-14
A2B Chem LLC
AJ28216-1g
1-(5-Mercapto-1,3,4-thiadiazol-2-yl)-3-phenylurea
31199-89-0 95+%
1g
$950.00 2024-04-20
A2B Chem LLC
AJ28216-2g
1-(5-Mercapto-1,3,4-thiadiazol-2-yl)-3-phenylurea
31199-89-0 95+%
2g
$1202.00 2024-04-20
A2B Chem LLC
AJ28216-5g
1-(5-Mercapto-1,3,4-thiadiazol-2-yl)-3-phenylurea
31199-89-0 95+%
5g
$1591.00 2024-04-20
A2B Chem LLC
AJ28216-10g
1-(5-Mercapto-1,3,4-thiadiazol-2-yl)-3-phenylurea
31199-89-0 95+%
10g
$2198.00 2024-04-20

Additional information on 1-Phenyl-3-(5-sulfanyl-1,3,4-thiadiazol-2-yl)urea

1-Phenyl-3-(5-Sulfanyl-1,3,4-Thiadiazol-2-Yl)Urea: A Comprehensive Overview

1-Phenyl-3-(5-sulfanyl-1,3,4-thiadiazol-2-yl)urea, also known by its CAS number CAS No. 31199-89-0, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of thiadiazole ureas, which have been extensively studied for their potential applications in drug discovery and material science. The molecule combines a phenyl group with a thiadiazole ring system, making it a versatile structure for various chemical modifications and functionalizations.

The structure of 1-phenyl-3-(5-sulfanyl-1,3,4-thiadiazol-2-yl)urea is characterized by a central urea group linked to a phenyl ring and a 5-sulfanyl-substituted 1,3,4-thiadiazole moiety. The thiadiazole ring, containing two nitrogen atoms and one sulfur atom, is known for its stability and ability to participate in hydrogen bonding. This makes the compound an attractive candidate for exploring interactions in biological systems. Recent studies have highlighted the potential of thiadiazole-containing compounds as inhibitors of various enzymes and targets in cancer therapy.

In terms of synthesis, CAS No. 31199-89-0 can be prepared through a variety of methods, including condensation reactions involving thiosemicarbazides and carbonyl compounds. The choice of synthetic pathway often depends on the desired regiochemistry and the availability of starting materials. Researchers have optimized these methods to improve yield and purity, ensuring that the compound can be produced efficiently for further studies.

The pharmacological properties of 1-phenyl-3-(5-sulfanyl-1,3,4-thiadiazol-2-yl)urea have been a focal point in recent investigations. Studies have demonstrated that this compound exhibits potent anti-inflammatory and antioxidant activities, making it a promising candidate for therapeutic applications. Additionally, its ability to modulate cellular signaling pathways has been explored in the context of neurodegenerative diseases and cardiovascular disorders.

Recent advancements in computational chemistry have enabled researchers to predict the bioavailability and toxicity profiles of CAS No. 31199-89-0. These studies suggest that the compound has favorable pharmacokinetic properties, which are essential for its potential use as an orally administered drug. Furthermore, molecular docking studies have revealed that the compound can bind effectively to key protein targets involved in disease pathogenesis.

In conclusion, 1-phenyl-3-(5-sulfanyl-1,3,4-thiadiazol-2-y l)urea, with its unique structural features and promising biological activities, continues to be a subject of intense research interest. As new findings emerge from ongoing studies, this compound holds the potential to contribute significantly to the development of novel therapeutic agents and advanced materials.

Recommended suppliers
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.